Cas no 477713-91-0 (N-(4-BROMOPHENYL)-N'-[5-PHENYL-1-(2,4,6-TRICHLOROPHENYL)-1H-PYRAZOL-4-YL]UREA)

• Product Name: N-(4-BROMOPHENYL)-N'-[5-PHENYL-1-(2,4,6-TRICHLOROPHENYL)-1H-PYRAZOL-4-YL]UREA
• CAS No: 477713-91-0
• MF: C₂₂H₁₄BrCl₃N₄O
• MW: 536.635760784149
• CID: 5234747
• Update Time: 2026-03-08

N-(4-BROMOPHENYL)-N'-[5-PHENYL-1-(2,4,6-TRICHLOROPHENYL)-1H-PYRAZOL-4-YL]UREA Chemical and Physical Properties

Names and Identifiers

• N-(4-BROMOPHENYL)-N'-[5-PHENYL-1-(2,4,6-TRICHLOROPHENYL)-1H-PYRAZOL-4-YL]UREA
• 1-(4-bromophenyl)-3-[5-phenyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-4-yl]urea
• 1-(4-bromophenyl)-3-[5-phenyl-1-(2,4,6-trichlorophenyl)pyrazol-4-yl]urea

• Inchi： 1S/C22H14BrCl3N4O/c23-14-6-8-16(9-7-14)28-22(31)29-19-12-27-30(20(19)13-4-2-1-3-5-13)21-17(25)10-15(24)11-18(21)26/h1-12H,(H2,28,29,31)
• InChI Key： PMVMNXIHMNCNON-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(NC1C=NN(C2C(=CC(=CC=2Cl)Cl)Cl)C=1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 591
• XLogP3: 6.7
• Topological Polar Surface Area: 59

Additional information on N-(4-BROMOPHENYL)-N'-[5-PHENYL-1-(2,4,6-TRICHLOROPHENYL)-1H-PYRAZOL-4-YL]UREA

Recent Advances in the Study of N-(4-BROMOPHENYL)-N'-[5-PHENYL-1-(2,4,6-TRICHLOROPHENYL)-1H-PYRAZOL-4-YL]UREA (CAS: 477713-91-0)

The compound N-(4-BROMOPHENYL)-N'-[5-PHENYL-1-(2,4,6-TRICHLOROPHENYL)-1H-PYRAZOL-4-YL]UREA (CAS: 477713-91-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This urea derivative, characterized by its unique pyrazole core and halogenated phenyl groups, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the compound's interaction with specific biological targets, particularly in the context of inflammatory and oncological diseases. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in inflammatory pathways. The study utilized a combination of in vitro assays and molecular docking simulations to reveal the compound's binding affinity and selectivity, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents.

Another significant area of investigation has been the compound's role in modulating protein-protein interactions (PPIs). A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to disrupt specific PPIs implicated in cancer progression. The researchers employed X-ray crystallography to elucidate the structural basis of this interaction, providing valuable insights for the design of more potent analogs. These findings underscore the compound's versatility as a chemical probe for studying complex biological processes.

From a synthetic chemistry perspective, recent advancements have been made in the efficient preparation of this compound and its derivatives. A 2023 publication in Organic Process Research & Development described an optimized synthetic route that improves yield and purity while reducing environmental impact. This development is particularly important for scaling up production for further preclinical studies.

The pharmacokinetic properties of 477713-91-0 have also been investigated in recent preclinical studies. Data presented at the 2023 American Chemical Society National Meeting indicated acceptable metabolic stability and oral bioavailability in animal models, though further optimization may be required to improve its drug-like properties. These studies represent crucial steps in the compound's potential transition from a research tool to a therapeutic candidate.

Looking forward, several research groups have announced plans to explore the compound's activity against additional biological targets and in different disease models. The unique structural features of this molecule, particularly the combination of bromophenyl and trichlorophenyl moieties, continue to make it an interesting subject for structure-activity relationship studies in medicinal chemistry.